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Compound of Interest

Compound Name: N-Butylmaleimide

Cat. No.: B1267613

This guide provides an overview of the core physicochemical properties and a representative
synthetic protocol for N-Butylmaleimide, a compound of interest for researchers and
professionals in drug development and chemical synthesis.

Core Physicochemical Data

N-Butylmaleimide is a chemical compound with specific properties that are crucial for its
application in various research and development settings. A summary of its key quantitative
data is presented below.

Property Value Source
Molecular Formula C8H11NO2 [1]
Molecular Weight 153.18 g/mol [1112][3]
IUPAC Name 1-butylpyrrole-2,5-dione [1]
CAS Number 2973-09-3 [1]

Experimental Protocols

The following section details a common method for the synthesis of N-Butylmaleimide,
providing a procedural basis for its laboratory preparation.
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Synthesis of N-Butylmaleimide

This protocol describes the synthesis of N-Butylmaleimide from maleic anhydride and n-
butylamine. The process involves the formation of N-butylmaleamic acid, followed by
cyclization to yield the final product.[4]

Materials:

Maleic anhydride

e n-Butylamine

e Anhydrous sodium acetate
o Acetic anhydride

» Deionized water

e Dichloromethane (CH2CI2)

Procedure:

Formation of N-butylmaleamic acid: Maleic anhydride is reacted with n-butylamine.

e Cyclization: A mixture containing 12.0 g (0.07 mol) of the resulting N-butylmaleamic acid, 2.7
g of anhydrous sodium acetate, and 29 mL of acetic anhydride is heated to 85-90°C for 30
minutes.[4]

e Quenching: The solution is then cooled to 40°C and poured into 55 mL of water. The mixture
is stirred at room temperature for 15 minutes and then diluted to 275 mL, which results in the
precipitation of a dark oil.[4]

o Extraction: The product is extracted from the aqueous mixture using 100 mL of
dichloromethane, followed by an additional 25 mL of dichloromethane.[4]

« |solation: The solvent is evaporated from the combined organic layers to yield 9.9 g of N-
Butylmaleimide as an oil.[4]
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Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-Butylmaleimide.
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Caption: Workflow for the synthesis of N-Butylmaleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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